Cas no 112499-49-7 (1H-benzo[b][1,8]naphthyridin-2-one)

1H-benzo[b][1,8]naphthyridin-2-one structure
112499-49-7 structure
Product Name:1H-benzo[b][1,8]naphthyridin-2-one
CAS No:112499-49-7
MF:C12H8N2O
MW:196.20472240448
CID:2608919
PubChem ID:5355541
Update Time:2025-04-21

1H-benzo[b][1,8]naphthyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1H-benzo[b][1,8]naphthyridin-2-one
    • Benzo[b][1,8]naphthyridin-2(1H)-one
    • MMQLBTDCVNCJBE-UHFFFAOYSA-N
    • NSC39456
    • 112499-49-7
    • NSC-39456
    • SCHEMBL928636
    • Benzo[b][1,8]napthyridin-2(1H)-one
    • DTXSID60417978
    • Inchi: 1S/C12H8N2O/c15-11-6-5-9-7-8-3-1-2-4-10(8)13-12(9)14-11/h1-7H,(H,13,14,15)
    • InChI Key: MMQLBTDCVNCJBE-UHFFFAOYSA-N
    • SMILES: O=C1C=CC2=CC3C=CC=CC=3N=C2N1

Computed Properties

  • Exact Mass: 196.063662883Da
  • Monoisotopic Mass: 196.063662883Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 42Ų
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